1-(1-Naphthyl)ethylamine-d3

• IUPAC Name: 2,2,2-trideuterio-1-naphthalen-1-ylethanamine
• InChI: InChI=1S/C12H13N/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11/h2-9H,13H2,1H3/i1D3
• InChI Key: RTCUCQWIICFPOD-FIBGUPNXSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)N
• Isomeric SMILES: [2H]C([2H])([2H])C(C1=CC=CC2=CC=CC=C21)N
• Molecular Formula: C12H13N
• DSSTOX Substance ID: DTXSID70676059
• Molecular Weight: 174.26 g/mol
• CAS RN: 1091627-43-8

Description

1-(1-Naphthyl)ethylamine-d3, also known as (±)-alpha-Methyl-1-naphthalenemethylamine, is a biochemical used for proteomics research. It has a molecular formula of C12H10D3N and a molecular weight of 174.26.

Synthesis Analysis

The synthesis of ®-(+)-1-(1-naphthyl)ethylamine has been achieved by engineering ω-transaminase through random mutagenesis and semi-rational design. The immobilized ω-amine transaminase AtATA@MWCNTs-NH2 was prepared using amino modified multi-walled carbon nanotubes as a carrier and glutaraldehyde as a crosslinker. The activity recovery was 78.7% under optimum immobilization conditions.

Molecular Structure Analysis

The molecular structure of 1-(1-Naphthyl)ethylamine-d3 has been studied using various techniques. High-resolution spectroscopic studies have been used to identify the geometrical isomer in the jet-cooled expansion.

Chemical Reactions Analysis

The adsorption and reactivity of 1-(1-Naphthyl)ethylamine on Pt surfaces have been characterized. It has been found that 1-(1-Naphthyl)ethylamine can undergo H-D exchange with D2 in solution when promoted by supported heterogeneous Pt catalysts.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-(1-Naphthyl)ethylamine-d3 include a molecular weight of 174.26. The safety data sheet indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Mechanism of Action

The mechanism of action of 1-(1-Naphthyl)ethylamine-d3 involves the formation of an intermediate-adsorbed protonated 1-NEA species. The reaction is general and has been observed with r- and s-1-NEA, r- and s-2-NEA, and cinchonine, and on Pt/SiO2 and Pt/Al2O3 catalysts.

Safety and Hazards

1-(1-Naphthyl)ethylamine-d3 is considered hazardous and may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Future research could focus on further improving the catalytic efficiency and thermostability of the immobilized ω-amine transaminase AtATA@MWCNTs-NH2. Additionally, expanding the scope of reactants for which this enantioselective hydrogenation catalysis can be used remains a challenge.